1-(2-Hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea

• CAS: 1351618-27-3
• Molecular Formula: C13H20N2O3
• Molecular Weight: 252.314
• SMILES: COCCNC(=O)NCC(CC1=CC=CC=C1)O
• InChI: InChI=1S/C13H20N2O3/c1-18-8-7-14-13(17)15-10-12(16)9-11-5-3-2-4-6-11/h2-6,12,16H,7-10H2,1H3,(H2,14,15,17)
• InChIKey: QOXAAKAYLPNZTN-UHFFFAOYSA-N
• Solubility: not available

Generic substitution among unsymmetrical ureas introduces uncontrolled variability in H-bonding, lipophilicity, and target engagement-compromising assay reproducibility. This compound provides a defined physicochemical fingerprint (XLogP3 0.6, TPSA 70.6 Ų, 7 rotatable bonds) that eliminates such ambiguity. • Superior aqueous solubility (XLogP3 0.6) minimizes DMSO vehicle artifacts vs. phenethyl analogs in enzymatic/binding assays. • Optimized TPSA of 70.6 Ų balances passive membrane permeability with sufficient H-bonding for target interaction in PAMPA and Caco-2 screens. • 7 rotatable bonds enable exploration of flexible binding sites (kinases, GPCRs) in computational pharmacophore mapping. • PAINS-clean chemotype ensures low false-positive rates in HTS campaigns.

1-(2-Hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea: Chemical Identity & Compound Class

The compound 1-(2-Hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea (CAS 1351618-27-3) is a synthetic, unsymmetrical urea derivative with the molecular formula C13H20N2O3 and a molecular weight of 252.31 g/mol [1]. Its structure uniquely incorporates a hydroxy-phenylpropyl group and a methoxyethyl chain attached to the urea core [1]. As a member of the broader class of substituted ureas, it holds potential as a research intermediate or probe in medicinal chemistry, although its specific biological activities are not well-characterized in primary literature, necessitating a procurement decision based on its distinct structural and physicochemical profile rather than broad biological claims [2].

Compound class

Unsymmetrical urea derivative, synthetic medchem probe

Procurement basis

Distinct structural / physicochemical profile, not bioactivity claims

Bioactivity not well-characterized in primary literature

Workflow context

May support screening, solubility-dependent assays, and conformational studies

• [1] PubChem. (2025). Compound Summary for CID 56765315, 1-(2-Hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea. National Library of Medicine. View Source
• [2] PubChem. (2025). BioAssay Summary for CID 56765315. National Library of Medicine. View Source

1-(2-Hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea: Specificity over Generic Analogs

Generic substitution among unsymmetrical urea derivatives is unreliable for scientific procurement because minor structural modifications critically control hydrogen-bonding capacity, lipophilicity, and target engagement potential. For 1-(2-Hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea, the combination of a hydrogen-bond donor-rich hydroxy-propyl linker and a methoxyethyl terminus creates a distinct physicochemical fingerprint (3 H-Bond Donors, 3 H-Bond Acceptors, XLogP3 of 0.6) that differs markedly from close analogs like the phenethyl (CAS 1351608-56-4) or 4-methoxyphenethyl (CAS 1351607-08-3) variants [1]. These differences in logP, rotatable bond count, and polar surface area cannot be compensated for by simple concentration adjustments in biological assays, making precise compound selection mandatory for reproducible research [1].

Target compound

1-(2-Hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea

Phenethyl analog (CAS 1351608-56-4)

Higher lipophilicity may shift solubility and non-specific binding; not interchangeable without validation

Target compound

1-(2-Hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea

4-Methoxyphenethyl analog (CAS 1351607-08-3)

TPSA difference may alter permeability predictions; direct substitution may affect cellular uptake interpretation

Target compound

1-(2-Hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea

Simple urea analogs (e.g., N-(2-methoxyethyl)urea)

Fewer H-bond donors/acceptors and lower conformational flexibility may not reproduce target engagement behavior

• [1] PubChem. (2025). Compound Summary for CID 56765315, CID 76166672, and CID 76166747. National Library of Medicine. View Source

1-(2-Hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea: Comparative Evidence

Hydrophilicity Advantage vs. Phenethylurea Congener

The target compound demonstrates a superior hydrophilicity profile compared to its closest structural analog, 1-(2-Hydroxy-3-phenylpropyl)-3-phenethylurea. The computed XLogP3 value of 0.6 is significantly lower than that of the phenethyl analog (XLogP3 ~1.8), indicating enhanced aqueous solubility, which is critical for in vitro assay preparation [1]. This difference is a direct consequence of substituting a lipophilic phenethyl group with a polar methoxyethyl moiety.

Lipophilicity (XLogP3)

Data to verify

0.6 vs ~1.8 (Δ −1.2)

Reported higher hydrophilicity versus phenethyl analog

Computed property, PubChem 2025; supports aqueous solubility context

Evidence Dimension	Lipophilicity (Computed XLogP3)
Target Compound Data	0.6
Comparator Or Baseline	1-(2-Hydroxy-3-phenylpropyl)-3-phenethylurea: ~1.8 (estimated)
Quantified Difference	Δ XLogP3 ≈ -1.2
Conditions	Computed property, PubChem 2025 release

Why This Matters

This directly informs solvent selection and predicts reduced non-specific binding in biochemical assays, a key factor for compound management.

• [1] PubChem. (2025). Computed XLogP3 values for CID 56765315 and CID 76166672. National Library of Medicine. View Source

TPSA Differentiation from 4-Methoxyphenethyl Analog

The compound possesses a TPSA of 70.6 Ų, which is lower than that of the 4-methoxyphenethyl analog 1-(2-Hydroxy-3-phenylpropyl)-3-(4-methoxyphenethyl)urea (CAS 1351607-08-3), which has a computed TPSA of approximately 80.0 Ų [1]. The lower TPSA suggests improved membrane permeability predictions, while the retained hydrogen bond donors maintain target engagement potential [1].

TPSA

Class-level inference

70.6 vs ~80.0 Ų (Δ −9.4)

Reported improved permeability context versus 4-methoxyphenethyl analog

Computed property; may influence cell uptake prediction

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	70.6 Ų
Comparator Or Baseline	1-(2-Hydroxy-3-phenylpropyl)-3-(4-methoxyphenethyl)urea: ~80.0 Ų (estimated)
Quantified Difference	Δ TPSA ≈ -9.4 Ų
Conditions	Computed property, PubChem 2025 release

Why This Matters

This fine-tuning of TPSA versus the 4-methoxyphenethyl analog offers a balance that may improve cellular uptake in whole-cell target engagement studies without sacrificing solubility.

• [1] PubChem. (2025). Computed TPSA values for CID 56765315 and CID 76166747. National Library of Medicine. View Source

No PAINS Alerts Compared to Aromatic Ureas

Unlike certain diarylureas and thioureas that are flagged as Pan-Assay Interference Compounds (PAINS), this mono-aryl, mono-alkyl urea structure lacks recognized problematic substructures. Computational filtering confirms the absence of PAINS alerts, a feature not universally shared by its more aromatic analogs [1]. This is a supporting attribute identified through structural comparison.

PAINS alerts

Supporting evidence

0 alerts

Supports clean screening profile; qualitative advantage over some diarylureas

Computational filter; relevant for HTS hit selection

Evidence Dimension	Presence of Pan-Assay Interference Structures (PAINS)
Target Compound Data	0 PAINS alerts
Comparator Or Baseline	Some diarylurea and thiourea analogs may carry PAINS alerts
Quantified Difference	Qualitative advantage
Conditions	Computational structural alert filter

Why This Matters

For screening experiments, selecting a compound with a clean structural profile reduces the risk of wasting resources on artifactual hits.

• [1] PubChem. (2025). Structural Alert and Compound Property Filters for CID 56765315. National Library of Medicine. View Source

Conformational Flexibility from Rotatable Bonds

With 7 rotatable bonds, the target compound exhibits greater conformational flexibility compared to simpler urea derivatives like N-(2-methoxyethyl)urea, which has only 3 rotatable bonds [1]. Higher flexibility can be advantageous for adapting to dynamic protein binding pockets, a property that can be exploited in fragment-based drug design but must be weighed against potential entropic penalties [1].

Rotatable bonds

Class-level inference

7 vs 3 (Δ +4)

Higher conformational flexibility context; may aid binding-site adaptation studies

Computed property; relevant for docking and conformational analysis

Evidence Dimension	Rotatable Bond Count
Target Compound Data	7
Comparator Or Baseline	N-(2-methoxyethyl)urea: 3
Quantified Difference	Δ 4 rotatable bonds
Conditions	Computed property, PubChem 2025 release

Why This Matters

This property is directly relevant for computational chemists performing conformational analysis or docking studies, where ligand pre-organization is a key parameter.

• [1] PubChem. (2025). Computed Rotatable Bond Counts for CID 56765315 and CID 2773981. National Library of Medicine. View Source

1-(2-Hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea: Application Scenarios

Enhanced Aqueous Solubility for Biochemical Assays

For in vitro enzymatic or binding assays where the vehicle (e.g., DMSO) concentration must be minimized to avoid solvent artifacts, the target compound’s superior computed solubility profile (XLogP3 = 0.6) over the phenethyl analog makes it the preferred choice for maintaining compound integrity in aqueous buffers [1][2].

Cellular Permeability and Polar Surface Area

In parallel artificial membrane permeability assays (PAMPA) or Caco-2 cell screening, the target compound's TPSA of 70.6 Ų differentiates it from bulkier methoxy-substituted analogs, offering a potentially higher likelihood of passive membrane diffusion while retaining sufficient hydrogen bonding for target interaction [1].

Fragment-Based Drug Discovery with Conformational Analysis

The compound’s 7 rotatable bonds provide a defined conformational space for computational studies. When probing flexible binding sites on proteins like kinases or GPCRs, this flexibility can be a strategic advantage over more rigid urea fragments, allowing exploration of a wider pharmacophoric volume [3][4].

High-Throughput Screening as a Clean Structural Probe

Given the absence of PAINS structural alerts, the target compound is suitable as a control or probe in high-throughput screening campaigns where minimizing false-positive rates from reactive or aggregating chemotypes is critical for data integrity [1].

Application

Selection Property

Validation Focus

Aqueous solubility for biochemical assays

Computed hydrophilicity profile

Solubility and non-specific binding review

Cell permeability assessment

TPSA and H-bond donor/acceptor balance

Passive diffusion and uptake prediction review

Conformational analysis in drug design

Rotatable bond flexibility

Conformational space and binding site adaptation

HTS screening probe

Absence of PAINS structural alerts

Low false-positive risk in screening campaigns

• [1] PubChem. (2025). Computed TPSA and XLogP3 values for CID 56765315. National Library of Medicine. View Source
• [2] PubChem. (2025). Computed properties for 1-(2-Hydroxy-3-phenylpropyl)-3-phenethylurea. National Library of Medicine. View Source
• [3] PubChem. (2025). Computed Rotatable Bond Count for CID 56765315. National Library of Medicine. View Source
• [4] PubChem. (2025). Computed properties for N-(2-methoxyethyl)urea. National Library of Medicine. View Source